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Compound of Interest

Compound Name: Chiniofon

Cat. No.: B1260458 Get Quote

Application Notes: Preparation of Chiniofon
Stock Solution
Abstract
This document provides a comprehensive, step-by-step protocol for the preparation, storage,

and handling of Chiniofon stock solutions for research and drug development applications.

Chiniofon, a halogenated 8-hydroxyquinoline, is utilized as an anti-amebic agent.[1] Its

mechanism involves the inhibition of intestinal commensal bacteria, proving effective against

amoebic dysentery.[1] This guide outlines the necessary materials, safety precautions, and

detailed procedures to ensure the accurate and safe preparation of Chiniofon solutions for

experimental use.

Physicochemical and Storage Data
All quantitative data regarding Chiniofon's properties, solubility, and storage conditions are

summarized in the table below for easy reference.
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Parameter Value Source

IUPAC Name
8-Hydroxy-7-iodo-5-

quinolinesulfonic acid
[2]

Molecular Formula C₉H₆INO₄S [1][3]

Molecular Weight 351.12 g/mol [1][3]

Solubility in DMSO 3.52 mg/mL (10.03 mM) [1]

Solubility in H₂O 2.0 mg/mL (5.7 mM) [1]

Storage (Powder) -20°C for up to 3 years [1]

Storage (In Solvent) -80°C for up to 1 year [1]

Safety and Handling Precautions
Chiniofon requires careful handling in a laboratory setting. Adherence to the following safety

protocols is mandatory to minimize risk.

Engineering Controls: Always handle Chiniofon powder in a well-ventilated area, preferably

within a chemical fume hood, to avoid the formation and inhalation of dust and aerosols.[3][4]

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE): A standard set of PPE, including a lab coat, nitrile

gloves, and tight-sealing safety goggles, must be worn at all times.[3][4][5]

Handling: Avoid direct contact with skin and eyes.[3] Do not eat, drink, or smoke in the

handling area.[4][5] Wash hands thoroughly after handling the compound.[4]

Incompatibilities: Store Chiniofon away from strong oxidizing agents and strong acids.[4]

Disposal: Dispose of Chiniofon waste and contaminated materials according to approved

institutional and local waste disposal regulations.

Experimental Protocol: Stock Solution Preparation
(10 mM in DMSO)
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This protocol details the preparation of 1 mL of a 10 mM Chiniofon stock solution in DMSO.

For other concentrations or volumes, adjust the calculations accordingly.

Materials and Equipment:

Chiniofon powder (MW: 351.12 g/mol )

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile 1.5 mL or 2 mL microcentrifuge tubes

Sterile, pyrogen-free pipette and tips

Analytical balance

Vortex mixer

Ultrasonic water bath (recommended)[1]

Personal Protective Equipment (PPE)

Procedure:

Calculate Required Mass:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 351.12 g/mol × 1000 mg/g

Mass (mg) = 3.51 mg

Weighing:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh out 3.51 mg of Chiniofon powder into the tared tube.

Dissolution:
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Add 1 mL of sterile, cell culture grade DMSO to the tube containing the Chiniofon powder.

Cap the tube tightly and vortex vigorously for 1-2 minutes.

If the powder is not fully dissolved, place the tube in an ultrasonic water bath and sonicate

for 5-10 minutes, as sonication is recommended to aid dissolution.[1] Visually inspect the

solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

Dispense the 10 mM stock solution into smaller, single-use, sterile microcentrifuge tubes

(e.g., 20-50 µL aliquots). This practice minimizes contamination and avoids repeated

freeze-thaw cycles that can degrade the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For long-term storage, place the aliquots at -80°C, where they can be stored for up to one

year.[1]

Diagrams and Workflows
Workflow for Chiniofon Stock Solution Preparation

The following diagram illustrates the sequential steps for preparing the Chiniofon stock

solution.
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Caption: Workflow for preparing Chiniofon stock solution.
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Mechanism of Action of Chiniofon

This diagram outlines the described anti-amebic mechanism of Chiniofon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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